Cas no 1020-14-0 (Benzene,1,4-bis(1-methylbutyl)-)

• Product name: Benzene,1,4-bis(1-methylbutyl)-
• CAS No: 1020-14-0
• MF: C₁₆H₂₆
• MW: 218.37764
• CID: 201230
• PubChem ID: 136813

Benzene,1,4-bis(1-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,4-bis(1-methylbutyl)-
• 1,4-di(pentan-2-yl)benzene
• DTXSID30906980
• 1,4-Bis(2-pentyl)benzene
• 1020-14-0
• p-Di-sec-amylbenzene

• Inchi： InChI=1S/C16H26/c1-5-7-13(3)15-9-11-16(12-10-15)14(4)8-6-2/h9-14H,5-8H2,1-4H3
• InChI Key： PYLNSOZDIJWEEM-UHFFFAOYSA-N
• SMILES： CC(C1C=CC(C(C)CCC)=CC=1)CCC

Computed Properties

• Exact Mass: 218.20358
• Monoisotopic Mass: 218.203450829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0